Cas no 27047-96-7 (3-(4-phenyl-1,3-oxazol-2-yl)propanoic acid)

• Product Name: 3-(4-phenyl-1,3-oxazol-2-yl)propanoic acid
• CAS No: 27047-96-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD24481978
• CID: 5683906
• PubChem ID: 105470667
• Update Time: 2025-05-21

3-(4-phenyl-1,3-oxazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolepropionic acid, 4-phenyl- (8CI)
• 4-Phenyl-2-oxazolepropanoic acid (ACI)
• 2-Oxazolepropanoic acid, 4-phenyl- (9CI, ACI)
• 3-(4-phenyl-1,3-oxazol-2-yl)propanoic acid

• MDL： MFCD24481978
• Inchi： 1S/C12H11NO3/c14-12(15)7-6-11-13-10(8-16-11)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,15)
• InChI Key： AANONCXOMXFYJV-UHFFFAOYSA-N
• SMILES： O=C(CCC1OC=C(C2C=CC=CC=2)N=1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 3-(4-phenyl-1,3-oxazol-2-yl)propanoic acid

3-(4-Phenyl-1,3-Oxazol-2-yl)propanoic Acid: A Comprehensive Overview of CAS No. 27047-96-7

3-(4-Phenyl-1,3-oxazol-2-yl)propanoic acid (CAS No. 27047-96-7) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and application of this compound.

The chemical structure of 3-(4-phenyl-1,3-oxazol-2-yl)propanoic acid is defined by its core oxazole ring and the phenyl substituent. The oxazole ring, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, is a common motif in many biologically active molecules. The presence of the phenyl group enhances the compound's hydrophobicity and aromatic character, which can influence its binding affinity to various biological targets. The carboxylic acid group at the end of the propyl chain adds polarity and reactivity, making it suitable for conjugation with other molecules or functional groups.

The synthesis of 3-(4-phenyl-1,3-oxazol-2-yl)propanoic acid has been extensively studied due to its importance in pharmaceutical research. One common synthetic route involves the reaction of 2-aminoacetophenone with chloroacetic acid followed by cyclization to form the oxazole ring. This method is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic methods, such as using catalysts that reduce waste and energy consumption.

In terms of biological activities, 3-(4-phenyl-1,3-oxazol-2-yl)propanoic acid has shown promising results in various pharmacological studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2. Additionally, studies have explored its antitumor properties, particularly in inhibiting the growth of cancer cells by inducing apoptosis and cell cycle arrest. These findings have opened new avenues for the development of novel therapeutic agents targeting inflammatory diseases and cancer.

Recent research advancements have further elucidated the mechanisms underlying the biological activities of 3-(4-phenyl-1,3-oxazol-2-yl)propanoic acid. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can modulate specific signaling pathways involved in inflammation and cancer progression. The researchers found that it selectively targets key proteins such as NF-kB and MAPK, which are crucial for these processes. This selective targeting reduces off-target effects and enhances therapeutic efficacy.

The pharmaceutical applications of 3-(4-phenyl-1,3-oxazol-2-yl)propanoic acid are diverse and promising. Its anti-inflammatory properties make it a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Moreover, its antitumor effects suggest its utility in cancer therapy, particularly in combination with other drugs to enhance treatment outcomes. Clinical trials are currently underway to evaluate its safety and efficacy in these applications.

In conclusion, 3-(4-phenyl-1,3-oxazol-2-yl)propanoic acid (CAS No. 27047-96-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, efficient synthesis methods, promising biological activities, and diverse pharmaceutical applications make it an exciting area of ongoing research. As new findings continue to emerge, this compound is poised to play a crucial role in the development of innovative therapeutic strategies for various diseases.